molecular formula C10H12N2O3 B8803504 Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester CAS No. 104484-87-9

Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester

Cat. No. B8803504
M. Wt: 208.21 g/mol
InChI Key: WOLHTDLCLMKNHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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properties

CAS RN

104484-87-9

Product Name

Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

methyl N-[(2-phenylacetyl)amino]carbamate

InChI

InChI=1S/C10H12N2O3/c1-15-10(14)12-11-9(13)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,13)(H,12,14)

InChI Key

WOLHTDLCLMKNHY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NNC(=O)CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 90.1 g. (1.0 mole) of methyl carbazate and 500 ml. of acetonitrile 154.6 g. (1.0 mole) of phenyl acetyl chloride are added. The reaction mixture is heated to boiling for 15 hours and clarified. The residual oil is poured into 500 ml. of water, whereby the oil soon solidifies. Thus 158.4 g. of the white desired compound are obtained, yield 76.1%, m.p.: 94°-95° C.
Quantity
1 mol
Type
reactant
Reaction Step One
Quantity
154.6 g
Type
reactant
Reaction Step Two
Quantity
1 mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
76.1%

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